Cas no 1248653-18-0 (2-Cyclopentyl-6-methylpyrimidin-4-amine)

• Product Name: 2-Cyclopentyl-6-methylpyrimidin-4-amine
• CAS No: 1248653-18-0
• MF: C₁₀H₁₅N₃
• MW: 177.246201753616
• CID: 5557796
• Update Time: 2025-05-25

2-Cyclopentyl-6-methylpyrimidin-4-amine Chemical and Physical Properties

Names and Identifiers

• 2-Cyclopentyl-6-methylpyrimidin-4-amine

• Inchi： 1S/C10H15N3/c1-7-6-9(11)13-10(12-7)8-4-2-3-5-8/h6,8H,2-5H2,1H3,(H2,11,12,13)
• InChI Key： UVWZMZDBERNGCJ-UHFFFAOYSA-N
• SMILES： C1(C2CCCC2)=NC(C)=CC(N)=N1

Additional information on 2-Cyclopentyl-6-methylpyrimidin-4-amine

2-Cyclopentyl-6-methylpyrimidin-4-amine: A Comprehensive Overview

The compound CAS No. 1248653-18-0, also known as 2-Cyclopentyl-6-methylpyrimidin-4-amine, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of pyrimidine derivatives, which are well-known for their diverse biological activities and applications in drug discovery. The structure of 2-Cyclopentyl-6-methylpyrimidin-4-amine features a pyrimidine ring system with a cyclopentyl group at the 2-position and a methyl group at the 6-position, along with an amine substituent at the 4-position. These structural elements contribute to its unique chemical properties and potential bioactivity.

Recent studies have highlighted the importance of pyrimidine derivatives in medicinal chemistry, particularly due to their ability to modulate various cellular pathways and target key enzymes or receptors. For instance, researchers have explored the potential of 2-Cyclopentyl-6-methylpyrimidin-4-amine as a candidate for anti-inflammatory and anti-cancer therapies. The cyclopentyl group, being a rigid and bulky substituent, plays a crucial role in enhancing the molecule's stability and bioavailability. Similarly, the methyl group at the 6-position contributes to the molecule's hydrophobicity, which is essential for its interaction with biological membranes.

The synthesis of 2-Cyclopentyl-6-methylpyrimidin-4-amine involves a multi-step process that typically begins with the preparation of a suitable pyrimidine precursor. One common approach is the use of nucleophilic aromatic substitution or condensation reactions to introduce the desired substituents onto the pyrimidine ring. The incorporation of the cyclopentyl group often requires careful optimization to ensure high yields and selectivity. Recent advancements in catalytic methods and green chemistry have further streamlined these synthetic procedures, making them more efficient and environmentally friendly.

In terms of pharmacological activity, 2-Cyclopentyl-6-methylpyrimidin-4-amine has shown promising results in preclinical studies. For example, it has demonstrated potent anti-inflammatory effects by inhibiting key enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX). Additionally, its ability to modulate signaling pathways involved in cancer cell proliferation and apoptosis has made it a valuable lead compound in oncology research. Researchers have also investigated its potential as an antimicrobial agent, particularly against drug-resistant bacterial strains.

The structural versatility of 2-Cyclopentyl-6-methylpyrimidin-4-amino allows for further functionalization to explore its full therapeutic potential. By modifying the substituents on the pyrimidine ring, scientists can fine-tune its pharmacokinetic properties, such as absorption, distribution, metabolism, and excretion (ADME). This approach is critical for developing drugs that are both effective and well-tolerated by patients.

In conclusion, CAS No. 1248653-18_0, or 2-Cyclopentyl_6_methylpyrimidin_4_amine, represents a significant advancement in the field of medicinal chemistry. Its unique structure, coupled with its diverse biological activities, positions it as a promising candidate for various therapeutic applications. As research continues to uncover new insights into its mechanisms of action and optimization strategies, this compound is likely to play an increasingly important role in drug development.